Cas no 447426-15-5 (2-Thiazolidinone,3-(2-hydroxyphenyl)-4-thioxo-)

• Product Name: 2-Thiazolidinone,3-(2-hydroxyphenyl)-4-thioxo-
• CAS No: 447426-15-5
• MF: C₉H₇NO₂S₂
• MW: 225.28737950325
• CID: 327699
• Update Time: 2024-01-28

2-Thiazolidinone,3-(2-hydroxyphenyl)-4-thioxo- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolidinone,3-(2-hydroxyphenyl)-4-thioxo-
• 2-Thiazolidinone, 3-(2-hydroxyphenyl)-4-thioxo-

• Inchi： 1S/C9H7NO2S2/c11-7-4-2-1-3-6(7)10-8(13)5-14-9(10)12/h1-4,11H,5H2
• InChI Key： MPFKOWSRLZOYGQ-UHFFFAOYSA-N
• SMILES： S1CC(=S)N(C2=CC=CC=C2O)C1=O

Computed Properties

• Exact Mass: 224.992
• Monoisotopic Mass: 224.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9A^2

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 363.0±44.0 °C(Predicted)
• pka: 9.47±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids